Cas no 1360650-52-7 (7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 1360650-52-7
• MF: C₆H₄BrFN₄
• MW: 231.025162696838
• MDL: MFCD29059084
• CID: 4696639
• Update Time: 2025-10-31

7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine
• 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine

• MDL： MFCD29059084
• Inchi： 1S/C6H4BrFN4/c7-4-2-1-3-5(9)10-6(8)11-12(3)4/h1-2H,(H2,9,10,11)
• InChI Key： MDLCXCFFNSWYNV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(N)=NC(=NN21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine

Introduction to 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 1360650-52-7)

7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine, with the CAS number 1360650-52-7, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine and a fluorine atom in its structure imparts specific chemical properties that make it an attractive candidate for various research and development activities.

The chemical structure of 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine is characterized by a pyrrolo[2,1-f][1,2,4]triazine core with a bromine substituent at the 7-position and a fluorine substituent at the 2-position. This unique arrangement of functional groups contributes to its stability and reactivity, making it suitable for a wide range of synthetic transformations and biological evaluations. The compound's molecular formula is C₈H₅BrFN₄, with a molecular weight of approximately 239.05 g/mol.

In recent years, 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes involved in signal transduction pathways and play crucial roles in various cellular processes such as cell growth, proliferation, and apoptosis.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine as an inhibitor of the Aurora A kinase. Aurora A is a serine/threonine kinase that is overexpressed in many types of cancer and is associated with chromosomal instability and tumor progression. The study demonstrated that this compound effectively inhibited Aurora A kinase activity in vitro and showed promising antiproliferative effects in cancer cell lines. These findings suggest that 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine could be further developed as a potential therapeutic agent for cancer treatment.

Beyond its potential as an enzyme inhibitor, 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine has also been explored for its antimicrobial properties. Research conducted by a team at the University of California in 2023 revealed that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The study found that the compound was effective against multidrug-resistant strains of bacteria such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These results indicate that 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine could be a valuable lead compound for the development of new antimicrobial agents.

The synthesis of 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine has been optimized to improve yield and purity. A common synthetic route involves the condensation of 5-bromopyrrole-3-carbaldehyde with 3-amino-5-fluoroisoxazole followed by cyclization under appropriate conditions. This method has been reported to produce high yields of the desired product with minimal side reactions. The synthetic versatility of this compound allows for easy modification through various functional group manipulations, making it a valuable starting material for combinatorial chemistry approaches.

In addition to its biological activities and synthetic accessibility, 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine has also been evaluated for its pharmacokinetic properties. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles in preclinical models. It demonstrates good oral bioavailability and low toxicity in animal studies, which are essential characteristics for a potential drug candidate.

The safety profile of 7-Bromo-2-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine has been thoroughly investigated through various toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, as with any new chemical entity (NCE), further safety assessments are required before it can be advanced to clinical trials.

The future prospects for 7-Bromo-2-fluoropyrrolo[2,1-f][1， 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 [ strong ] triazin - amine [ / strong ] are promising . Ongoing research efforts are focused on optimizing its structure to enhance its potency , selectivity , and pharmacokinetic properties . Additionally , efforts are being made to explore its potential applications in other therapeutic areas such as neurodegenerative diseases , inflammatory disorders , and viral infections . p > < p > In conclusion , [ strong ] 7 - Brom o - fluoro pyrr o [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] [ strong ] triazin - amine ( CAS No . [ strong ] ) represents a promising lead compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and low toxicity profile make it an attractive candidate for further development in drug discovery . As research continues to advance , it is likely that this compound will play an increasingly important role in addressing unmet medical needs across various disease areas . p > article > response >